1-Propanesulfonic acid, 3-[[2-(4-fluorophenyl)-1,1-dimethylethyl]amino]-

• CAS No.: 819864-61-4
• Molecular Formula: C13H20FNO3S
• Molecular Weight: 289.37 g/mol
• IUPAC Name: 3-[[1-(4-fluorophenyl)-2-methylpropan-2-yl]amino]propane-1-sulfonic acid
• InChI: InChI=1S/C13H20FNO3S/c1-13(2,15-8-3-9-19(16,17)18)10-11-4-6-12(14)7-5-11/h4-7,15H,3,8-10H2,1-2H3,(H,16,17,18)
• InChI Key: QUOMHXPYOIRQBB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC=C(C=C1)F)NCCCS(=O)(=O)O

Description

1-Propanesulfonic acid, 3-[[2-(4-fluorophenyl)-1,1-dimethylethyl]amino]- is a chemical compound with significant applications in various fields. This compound is known for its unique structure, which includes a sulfonic acid group and a fluorophenyl group, making it a valuable compound in both research and industrial applications.

Preparation Methods

The synthesis of 1-Propanesulfonic acid, 3-[[2-(4-fluorophenyl)-1,1-dimethylethyl]amino]- involves several steps. The synthetic route typically starts with the preparation of the intermediate compounds, followed by the introduction of the sulfonic acid group and the fluorophenyl group. The reaction conditions often include the use of specific catalysts and solvents to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to produce the compound efficiently.

Chemical Reactions Analysis

1-Propanesulfonic acid, 3-[[2-(4-fluorophenyl)-1,1-dimethylethyl]amino]- undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used, but they often include derivatives with modified functional groups.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it has been studied for its potential effects on cellular processes and its interactions with biological molecules. In medicine, it has been investigated for its potential therapeutic properties, including its ability to modulate specific biochemical pathways. In industry, it is used in the production of various chemical products and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 1-Propanesulfonic acid, 3-[[2-(4-fluorophenyl)-1,1-dimethylethyl]amino]- involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. This can lead to changes in cellular processes and biochemical pathways, resulting in the observed effects of the compound.

Comparison with Similar Compounds

1-Propanesulfonic acid, 3-[[2-(4-fluorophenyl)-1,1-dimethylethyl]amino]- can be compared with other similar compounds, such as 3-amino-1-propanesulfonic acid (homotaurine) and 3-hydroxy-1-propanesulfonic acid. These compounds share similar structural features but differ in their specific functional groups and properties. The uniqueness of 1-Propanesulfonic acid, 3-[[2-(4-fluorophenyl)-1,1-dimethylethyl]amino]- lies in its specific combination of the sulfonic acid group and the fluorophenyl group, which imparts distinct chemical and biological properties.